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Compound of Interest

Compound Name:
2-Chloro-3-(2-

chlorophenyl)propanal

CAS No.: 207463-28-3

Cat. No.: B2423508

Get Quote

This guide outlines the authoritative disposal and handling protocols for 2-Chloro-3-(2-
chlorophenyl)propanal (CAS: 207463-28-3).

Executive Summary: Treat this compound as a High-Hazard Halogenated Aldehyde. It

possesses dual-hazard characteristics: the reactivity of an aldehyde and the

toxicity/persistence of an organochloride. Do not mix with general organic waste.[1]

Segregation into the "Halogenated Waste" stream is mandatory to prevent the formation of

toxic dioxins during improper incineration and to comply with RCRA regulations.

Part 1: Chemical Profile & Hazard Identification[2][3]
Before disposal, you must validate the chemical state.[2] This compound is an

-chloro aldehyde, a structural class known for high electrophilicity and alkylating potential.
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Feature Specification Operational Implication

Chemical Name
2-Chloro-3-(2-

chlorophenyl)propanal

Label clearly; do not use

abbreviations.

CAS Number 207463-28-3 Use for waste manifesting.

Molecular Formula

High chlorine content requires

specific incineration

parameters.

Primary Hazards Toxic, Irritant, Lachrymator

Alpha-halo aldehydes are

potent mucous membrane

irritants.

Reactivity Electrophilic / Oxidizable
Incompatible with strong

oxidizers, bases, and amines.

Waste Class Halogenated Organic
STRICT SEGREGATION

REQUIRED.

Part 2: Safety & PPE Prerequisites[2][3][5]
Critical Warning:

-Chloro aldehydes can hydrolyze to release hydrochloric acid (HCl) in the presence of moisture
or undergo polymerization.

Respiratory: NIOSH-approved respirator with organic vapor cartridges (OV) if working

outside a fume hood.

Skin: Double-gloving recommended.

Inner Layer: Nitrile (4 mil).

Outer Layer: Silver Shield (Laminate) or Viton for prolonged handling, as halogenated

compounds can permeate standard nitrile.

Eye: Chemical splash goggles. Face shield required if pouring >100 mL.
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Part 3: Step-by-Step Disposal Protocol
Routine Waste Collection (The "Red Stream")
This compound must never be poured down the drain or mixed with non-halogenated solvents

(e.g., acetone, ethanol) intended for fuel blending.

Container Selection: Use High-Density Polyethylene (HDPE) or amber glass. Avoid metal

containers due to potential HCl evolution.

Segregation: Place in the container marked "HALOGENATED ORGANIC WASTE."

Labeling:

Must read: "Hazardous Waste - Halogenated."

List constituents: "2-Chloro-3-(2-chlorophenyl)propanal, Dichloromethane (if

dissolved)."

Check Hazard Boxes: "Toxic," "Irritant."

Spill Management (Immediate Action)
If a spill occurs (>5 mL), evacuate the immediate area to allow aerosols to settle.

Isolate: Cordon off the area.

PPE: Don full PPE including respirator.[3][4]

Absorb: Use inert absorbents (Vermiculite, Diatomaceous Earth, or Universal Spill Pads).

Contraindication:DO NOT use sawdust or paper towels. The aldehyde can react

exothermically with cellulose, and the halogenated nature poses a fire toxicity risk.

Neutralize (Surface): After absorbing the bulk liquid, wipe the surface with a mild basic

solution (5% Sodium Bicarbonate) to neutralize potential acidic hydrolysis products.

Collect: Scoop absorbent into a wide-mouth jar labeled "Solid Hazardous Waste (Debris) -

Halogenated."
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Deactivation (Not Recommended for Routine Disposal)
While aldehydes can be oxidized to carboxylic acids (using

), this procedure is discouraged for this specific compound in a standard lab setting. The
presence of the chlorine atoms makes the oxidation byproducts (chlorinated benzoic acid
derivatives) equally regulated and hazardous. High-temperature incineration by a licensed
facility is the only validated destruction method.

Part 4: Regulatory Compliance (RCRA)
Under US EPA Resource Conservation and Recovery Act (RCRA) guidelines, this chemical

falls under strict "Cradle-to-Grave" tracking.

Waste Code: Likely falls under D001 (Ignitable, if in solvent) or D003 (Reactive, if unstable).

If spent solvents are involved, codes F001/F002 apply.[5]

Halogen Rule: Any waste stream containing >1,000 ppm (0.1%) halogens is classified as

"Halogenated" and requires specific incineration (usually >1000°C with scrubbers) to prevent

the formation of dioxins and furans.

Part 5: Visual Workflow (Disposal Decision Tree)
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Waste: 2-Chloro-3-(2-chlorophenyl)propanal

Is the waste Liquid or Solid?

Liquid Waste Solid/Debris (Spill Cleanup)

Is it mixed with solvents?

Solid Hazardous Waste Bin
(Double Bagged)

Are solvents Halogenated?
(DCM, Chloroform)

Yes

STREAM A: Halogenated Organic Waste
(High BTU Incineration)

No (Pure Chemical)

Yes No (Must segregate due to solute)

Label: 'Toxic, Halogenated Aldehyde'
Add CAS: 207463-28-3

STREAM B: Non-Halogenated Waste
(DO NOT USE for this chemical)

Click to download full resolution via product page

Figure 1: Decision tree for segregating halogenated aldehyde waste streams to ensure

regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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